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Compound of Interest

Compound Name: 2-Cyclohexylacetonitrile

Cat. No.: B1353779

Application Notes and Protocols for 2-
Cyclohexylacetonitrile

For Researchers, Scientists, and Drug Development Professionals
This document provides detailed procedures for the safe handling and storage of 2-

Cyclohexylacetonitrile (CAS No. 4435-14-7). Adherence to these protocols is crucial for
ensuring personnel safety and maintaining the integrity of the chemical.

Chemical and Physical Properties

2-Cyclohexylacetonitrile is a combustible liquid that is harmful if ingested, inhaled, or comes
into contact with skin. The following table summarizes its key quantitative properties.
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Property Value Reference
CAS Number 4435-14-7 [11[2][3][41[5]
Molecular Formula CsHi3N [61[7]
Molecular Weight 123.20 g/mol [61[7]

Boiling Point 223.7 °C at 760 mmHg [11[2][4116]
Density 0.897 g/cm? [1][4]

Flash Point 95.2 °C [11[2][4]

Hazard Identification and Safety Precautions

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.

¢ Acute Toxicity, Dermal (Category 4) - H312: Harmful in contact with skin.
o Acute Toxicity, Inhalation (Category 4) - H332: Harmful if inhaled.

o Skin Irritation (Category 2) - H315: Causes skin irritation.

o Eye Irritation (Category 2A) - H319: Causes serious eye irritation.

o Specific target organ toxicity — Single exposure (Category 3), Respiratory system - H335:
May cause respiratory irritation.

Signal Word: Warning
Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield must be worn.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.
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» Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are
mandatory.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If vapors are likely to be generated, a NIOSH-approved respirator with an organic
vapor cartridge should be used.

Experimental Protocols
General Handling Protocol

This protocol outlines the standard procedure for handling 2-Cyclohexylacetonitrile in a
laboratory setting.

Materials:

2-Cyclohexylacetonitrile

o Appropriate solvents and reagents

e Glassware

o Magnetic stirrer and stir bar

e Chemical fume hood

o Personal Protective Equipment (as specified in Section 2.0)
e Spill kit

Procedure:

e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.
o Don all required PPE before handling the chemical.

o Assemble all necessary glassware and equipment within the fume hood.
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o Have a designated waste container for 2-Cyclohexylacetonitrile waste.

e Dispensing:

[e]

Carefully open the container of 2-Cyclohexylacetonitrile inside the fume hood.

o

Use a clean, dry pipette or syringe to transfer the desired amount of the liquid.

[¢]

Avoid splashing and generating aerosols.

[e]

Tightly reseal the container immediately after use.
» Reaction Setup:

o If using in a reaction, add the 2-Cyclohexylacetonitrile to the reaction vessel slowly and
in a controlled manner.

o Ensure the reaction is well-stirred to prevent localized heating.
o Work-up and Purification:

o All subsequent steps, including quenching, extraction, and purification, should be
performed within the fume hood.

o Decontamination and Waste Disposal:

o Thoroughly clean all glassware that has come into contact with 2-Cyclohexylacetonitrile
with an appropriate solvent.

o Dispose of all chemical waste, including contaminated consumables, in the designated
hazardous waste container according to institutional and local regulations.

e Post-Handling:

o Wash hands thoroughly with soap and water after removing gloves.

Storage Protocol
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Proper storage is essential to maintain the quality of 2-Cyclohexylacetonitrile and to prevent
hazardous situations.

» Storage Condition: Store in a tightly closed container in a dry and well-ventilated place.[7]
o Temperature: Store at room temperature.[7]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong bases,
and strong reducing agents.

o Storage Location: Store in a designated chemical storage cabinet away from heat, sparks,
and open flames.

Emergency Procedures

First Aid Measures

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.

» In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
plenty of water and soap.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: In case of fire, hazardous combustion products
such as carbon oxides and nitrogen oxides may be formed.
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» Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Accidental Release Measures

e Personal Precautions:

[e]

Evacuate personnel from the area.

o

Wear appropriate PPE, including respiratory protection.

[¢]

Ensure adequate ventilation.

o

Remove all sources of ignition.
e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.
o Do not let the product enter drains.
e Methods for Cleaning Up:
o Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).
o Collect the absorbed material and place it in a suitable, closed container for disposal.

o Clean the spill area with a suitable solvent and then wash with soap and water.

Visualized Workflows

The following diagrams illustrate the key workflows for the safe handling and emergency
response related to 2-Cyclohexylacetonitrile.
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Caption: Workflow for the safe handling of 2-Cyclohexylacetonitrile.
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Caption: Emergency response workflow for a 2-Cyclohexylacetonitrile spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 2-
Cyclohexylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353779#safe-handling-and-storage-procedures-for-
2-cyclohexylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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